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Compound of Interest

Compound Name: Relzomostat

Cat. No.: B610442 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of Relzomostat,
a potent and selective inhibitor of methionine aminopeptidase 2 (MetAP2). The information is

intended to guide researchers in establishing robust and reproducible experimental conditions

for in vitro studies.

Introduction
Relzomostat is a small molecule inhibitor of methionine aminopeptidase 2 (MetAP2), a

metalloprotease involved in the post-translational modification of proteins. MetAP2 plays a

crucial role in cell proliferation, angiogenesis, and inflammation. Inhibition of MetAP2 has

emerged as a promising therapeutic strategy for various diseases, including cancer, obesity,

and type 2 diabetes. These protocols provide a foundation for utilizing Relzomostat in
preclinical research to explore its therapeutic potential.

Chemical Properties of Relzomostat
A clear understanding of the physicochemical properties of Relzomostat is essential for

accurate stock solution preparation and experimental design.
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Property Value Source

Molecular Formula C₂₄H₃₆F₂N₂O₅ MedchemExpress

Molecular Weight 470.55 g/mol MedchemExpress

Canonical SMILES

C[C@]1(--INVALID-LINK--

C/C=C(C)\C)[C@]2([H])

[C@]3(CC--INVALID-LINK--

OC(N4CC5(CN(C5)CC(F)F)C4

)=O)CO3

MedchemExpress

CAS Number 2081078-92-2 MedchemExpress

Preparation of Relzomostat Stock Solution
3.1. Materials:

Relzomostat powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

3.2. Protocol for Preparing a 10 mM Relzomostat Stock Solution:

Determine the required mass of Relzomostat:

Use the following formula to calculate the mass of Relzomostat needed to prepare the

desired volume of a 10 mM stock solution: Mass (mg) = 10 mmol/L * Volume (L) * 470.55

g/mol * 1000 mg/g
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For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution: Mass (mg) = 10 * 0.001

* 470.55 * 1 = 4.7055 mg

Weighing Relzomostat:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of Relzomostat powder into the tube.

Dissolving Relzomostat:

Add the appropriate volume of sterile DMSO to the tube containing the Relzomostat
powder. For a 10 mM solution, if you weighed 4.7055 mg, add 1 mL of DMSO.

Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a water bath (37°C) may be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Storage and Handling:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term storage. When stored properly, the

stock solution is expected to be stable for at least 6 months.

Before use, thaw the aliquot at room temperature and vortex briefly.

3.3. Preparation of Working Solutions:

Prepare working solutions by diluting the 10 mM stock solution in the appropriate cell culture

medium or assay buffer to the desired final concentration.

It is crucial to ensure that the final concentration of DMSO in the working solution is low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity or off-target effects. Perform a vehicle

control experiment with the same final concentration of DMSO to assess its effect on the

experimental system.
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Experimental Protocols
4.1. In Vitro Cell Proliferation Assay

This protocol describes a method to assess the effect of Relzomostat on the proliferation of

cancer cells.

Materials:

Cancer cell line of interest

Complete cell culture medium

Relzomostat stock solution (10 mM in DMSO)

96-well cell culture plates

Cell proliferation reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

Microplate reader

Protocol:

Cell Seeding:

Trypsinize and count the cells.

Seed the cells in a 96-well plate at a density of 2,000-10,000 cells per well in 100 µL of

complete culture medium.

Incubate the plate overnight at 37°C in a humidified incubator with 5% CO₂ to allow the

cells to attach.

Compound Treatment:

Prepare serial dilutions of Relzomostat in complete culture medium from the 10 mM stock

solution. A typical concentration range to test would be 0.01 nM to 10 µM.
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Include a vehicle control (medium with the same final concentration of DMSO as the

highest Relzomostat concentration) and a no-treatment control.

Remove the medium from the wells and add 100 µL of the prepared Relzomostat
dilutions or control solutions to the respective wells.

Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO₂.

Cell Viability Measurement:

After the incubation period, add the cell proliferation reagent to each well according to the

manufacturer's instructions.

Incubate for the recommended time.

Measure the absorbance or luminescence using a microplate reader at the appropriate

wavelength.

Data Analysis:

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the percentage of viability against the log of the Relzomostat concentration to

generate a dose-response curve.

Determine the IC₅₀ value (the concentration of Relzomostat that inhibits cell growth by

50%) using a suitable software.

Signaling Pathway and Experimental Workflow
Diagrams
5.1. Proposed Signaling Pathway of Relzomostat (MetAP2 Inhibition)

The following diagram illustrates the proposed signaling cascade affected by Relzomostat
through the inhibition of MetAP2. Inhibition of MetAP2 leads to cell cycle arrest at the G1
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phase, mediated by the p53/p21 pathway, and can also impact other cellular processes such

as lipid metabolism and inflammation.

Proposed Signaling Pathway of Relzomostat (MetAP2 Inhibition)
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Proposed Signaling Pathway of Relzomostat

5.2. Experimental Workflow for In Vitro Cell Proliferation Assay

The diagram below outlines the key steps in the experimental workflow for assessing the anti-

proliferative effects of Relzomostat.
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Experimental Workflow for In Vitro Cell Proliferation Assay
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In Vitro Cell Proliferation Assay Workflow
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These protocols and application notes are intended for research use only and are not for use in

diagnostic or therapeutic procedures. Researchers should optimize these protocols for their

specific experimental systems and cell lines. It is the responsibility of the user to ensure that all

laboratory procedures are conducted in a safe and compliant manner.

To cite this document: BenchChem. [Application Notes and Protocols for Relzomostat].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610442#preparing-relzomostat-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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